Cas no 97889-86-6 (Phenol,tetrakis(1-methylpropyl)- (9CI))

Phenol,tetrakis(1-methylpropyl)- (9CI) structure
97889-86-6 structure
Product Name:Phenol,tetrakis(1-methylpropyl)- (9CI)
CAS No:97889-86-6
MF:C22H38O
MW:318.53652715683
CID:815270
PubChem ID:21315496
Update Time:2025-04-19

Phenol,tetrakis(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,tetrakis(1-methylpropyl)- (9CI)
    • 2,3,4,5-tetra(butan-2-yl)phenol
    • tetra-sec-butylphenol
    • SCHEMBL11528026
    • NS00066500
    • 97889-86-6
    • EINECS 308-164-8
    • DTXSID60913561
    • Inchi: 1S/C22H38O/c1-9-14(5)18-13-19(23)21(16(7)11-3)22(17(8)12-4)20(18)15(6)10-2/h13-17,23H,9-12H2,1-8H3
    • InChI Key: CBHPYQFMMHSJAU-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(C)CC)C(C(C)CC)=C(C=1C(C)CC)C(C)CC

Computed Properties

  • Exact Mass: 318.292265831g/mol
  • Monoisotopic Mass: 318.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 17
  • XLogP3: 8.2
  • Topological Polar Surface Area: 20.2Ų
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